Cas no 10471-50-8 (1-Dodecanaminium,N-(carboxymethyl)-N,N-bis(2-hydroxyethyl)-, inner salt)

• Product Name: 1-Dodecanaminium,N-(carboxymethyl)-N,N-bis(2-hydroxyethyl)-, inner salt
• CAS No: 10471-50-8
• MF: C₁₈H₃₇NO₄
• MW: 331.490686178207
• CID: 139519
• PubChem ID: 165876
• Update Time: 2025-04-19

1-Dodecanaminium,N-(carboxymethyl)-N,N-bis(2-hydroxyethyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• {dodecyl[bis(2-hydroxyethyl)]ammonio}acetate
• N-(Carboxymethyl)-N,N-bis(2-hydroxyethyl)-1-dodecanaminium inner salt
• 1-Dodecanaminium,N-(carboxymethyl)-N,N-bis(2-hydroxyethyl)-,inner salt
• 1-Dodecanaminium, N-(carboxymethyl)-N,N-bis(2-hydroxyethyl)-, inner salt
• 10471-50-8
• 2-[dodecyl-bis(2-hydroxyethyl)azaniumyl]acetate
• DTXSID60146670
• 1-Dodecanaminium,N-(carboxymethyl)-N,N-bis(2-hydroxyethyl)-, inner salt

• Inchi： 1S/C18H37NO4/c1-2-3-4-5-6-7-8-9-10-11-12-19(13-15-20,14-16-21)17-18(22)23/h20-21H,2-17H2,1H3
• InChI Key： WAVWYAPTRAYBDH-UHFFFAOYSA-N
• SMILES： OCC[N+](CC(=O)[O-])(CCO)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 331.27241
• Monoisotopic Mass: 331.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 80.59